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Compound of Interest

Compound Name: 1-Methoxycyclohexene

Cat. No.: B1584985

Physical Properties of 1-Methoxycyclohexene: A
Technical Guide

This guide provides a detailed overview of the key physical properties of 1-
methoxycyclohexene, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development who require precise and reliable data for
their work. The information is presented in a clear, structured format, including experimental
protocols and a visual representation of the experimental workflow.

Core Physical Properties

1-Methoxycyclohexene is a colorless liquid with a fruity odor, commonly used in organic
synthesis.[1] Its fundamental physical characteristics are crucial for its handling, application,
and the design of synthetic routes.

Data Summary

The essential physical properties of 1-methoxycyclohexene are summarized in the table
below for quick reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1584985?utm_src=pdf-interest
https://www.benchchem.com/product/b1584985?utm_src=pdf-body
https://www.benchchem.com/product/b1584985?utm_src=pdf-body
https://www.benchchem.com/product/b1584985?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/931-57-7.html
https://www.benchchem.com/product/b1584985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Units Conditions
Boiling Point 165.3 °C at 760 mmHg[1]
Density 0.89 g/cm3 Not Specified

Experimental Protocols

Accurate determination of physical properties is paramount in chemical research. The following
sections detail standard laboratory procedures for measuring the boiling point and density of a
liquid compound such as 1-methoxycyclohexene.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[2] For accurate measurements, especially with small sample volumes, the micro-
reflux method is commonly employed.[3][4]

Apparatus:

o Small test tube (e.g., 150 mm diameter)[3][4]
e Thermometer

» Heating block or oil bath[2][3]

e Hot plate with magnetic stirrer

» Small magnetic stirring bar[3][4]

¢ Clamps and stand

o Pasteur pipette[3][4]

Procedure:

e Add approximately 0.5 mL of 1-methoxycyclohexene and a small magnetic stirring bar to
the test tube using a Pasteur pipette.[3][4]
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Place the test tube in the heating block on the hot plate stirrer and secure it with a clamp.[3]

[4]

Position the thermometer inside the test tube so that the bulb is about 1 cm above the
liquid's surface.[3][4]

Turn on the stirrer to ensure gentle mixing.[3][4]

Begin heating the sample and observe for boiling, indicated by the formation of bubbles, and
the condensation of vapor on the test tube walls (refluxing).[3][4]

The temperature at which a stable ring of condensing liquid is observed corresponds to the
boiling point of the sample. Record this temperature.[3]

It is crucial to heat the sample gently to avoid boiling it dry, especially for liquids with lower
boiling points.[4]

Determination of Density

Density is a fundamental property defined as the mass of a substance per unit volume.[5] A
straightforward and accurate method for determining the density of a liquid involves measuring
its mass and volume.

Apparatus:

e Graduated cylinder (e.g., 10 mL or 25 mL)[5][6]
o Electronic balance[6]

» Pipette or dropper|[7]

Procedure:

» Place a clean, dry graduated cylinder on the electronic balance and tare the balance to zero.

[8]

o Carefully transfer a known volume of 1-methoxycyclohexene (e.g., 10 mL) into the
graduated cylinder. Read the volume from the bottom of the meniscus at eye level to
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minimize parallax error.[5][6]

» Record the precise volume of the liquid.

» Place the graduated cylinder containing the liquid back on the electronic balance and record
the mass.

o Calculate the density using the formula: Density = Mass / Volume.[5][9]

o For improved accuracy, this procedure can be repeated multiple times, and the average
density can be calculated.[6]

Experimental Workflow Visualization

The logical flow of the experimental procedures for determining the boiling point and density of
1-methoxycyclohexene is illustrated in the following diagram.
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Boiling Point Determination Density Determination

Add 1-methoxycyclohexene and stir bar to test tube

Weigh empty graduated cylinder

Assemble heating apparatus with thermometer

Add a known volume of 1-methoxycyclohexene

Gently heat the sample

Weigh cylinder with sample

Observe for boiling and reflux

Calculate density (Mass/Volume)

Record stable reflux temperature

Click to download full resolution via product page

Workflow for Determining Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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